3-(3,5-dimethylisoxazol-4-yl)-N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]propanamide
• InChI: InChI=1S/C18H23N7O2/c1-11-15(12(2)27-22-11)5-8-18(26)23(4)14-9-24(10-14)17-7-6-16-20-19-13(3)25(16)21-17/h6-7,14H,5,8-10H2,1-4H3
• InChI Key: GTIJHSGCPJPFRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N(C)C2CN(C2)C3=NN4C(=NN=C4C=C3)C
• Molecular Formula: C18H23N7O2
• Molecular Weight: 369.4 g/mol
• CAS No.: 2320888-33-1

Description

3-(3,5-dimethylisoxazol-4-yl)-N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)propanamide is a useful research compound. Its molecular formula is C18H23N7O2 and its molecular weight is 369.429. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research in the field of synthetic chemistry has explored the preparation of complex heterocyclic systems, including pyrazolines, pyrazoles, triazoles, and pyridazines, which share structural motifs with the compound of interest. For instance, studies have demonstrated the synthesis of heterocyclic compounds by reacting specific precursors like methyl 2-benzoylamino-3-dimethylaminopropenoate with heterocyclic α-amino compounds to prepare fused pyrimidinones, showcasing the versatility of these reactions in generating structurally diverse molecules (Stanovnik et al., 1990).

Applications in Medicinal Chemistry

In medicinal chemistry, the design and synthesis of molecules with potential therapeutic effects is a key area of research. Compounds with structures similar to 3-(3,5-dimethylisoxazol-4-yl)-N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)propanamide have been investigated for various biological activities. For example, novel ([1,2,4]triazolo[1,5-b]pyridazin-6-yl) oxyalkylsulfonamides have been synthesized and evaluated for their anti-asthmatic activities, indicating the potential of similar compounds in the treatment of respiratory diseases (Kuwahara et al., 1997).

Material Science Applications

In the realm of materials science, heterocyclic compounds have been utilized as key components in the development of new materials with desirable electronic properties. For instance, the creation of star-shaped tristriazolotriazine derivatives for use in organic light-emitting diodes (OLEDs) demonstrates the application of triazole and triazine moieties, similar to those found in the compound of interest, in constructing high-performance electronic devices (Pathak et al., 2020).

Mechanism of Action

Target of Action

The primary target of the compound 3-(3,5-dimethylisoxazol-4-yl)-N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)propanamide is the Bromodomain-containing protein 4 (BRD4) . BRD4 is a member of the bromodomain and extra-terminal (BET) family and plays a crucial role in regulating gene expression .

Mode of Action

The compound interacts with its target, BRD4, by inhibiting its activity . The lactam moiety of the compound can form hydrogen bonds with BRD4, acting as both a hydrogen bond donor and acceptor . This interaction results in the inhibition of BRD4, thereby affecting the gene expression regulated by this protein .

Biochemical Pathways

The inhibition of BRD4 by this compound affects various biochemical pathways. BRD4 is known to bind acetylated histones and non-histones, influencing gene expression . Therefore, the inhibition of BRD4 can lead to changes in these pathways and their downstream effects.

Result of Action

The inhibition of BRD4 by this compound leads to significant anti-proliferative activity against certain cell lines . For instance, it has been shown to modulate the expression of c-MYC and γ-H2AX, induce DNA damage, inhibit cell migration and colony formation, and arrest the cell cycle at the G1 phase in MCF-7 cells .